Cas no 26526-71-6 (Hexanoic acid, 2-cyano-5-methyl-, ethyl ester)

• Product Name: Hexanoic acid, 2-cyano-5-methyl-, ethyl ester
• CAS No: 26526-71-6
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 291008
• PubChem ID: 276522
• Update Time: 2025-04-19

Hexanoic acid, 2-cyano-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-cyano-5-methyl-, ethyl ester
• ethyl 2-cyano-5-methylhexanoate
• 26526-71-6
• NSC-124622
• AKOS006278543
• NSC124622
• DTXSID30298610

• Inchi： 1S/C10H17NO2/c1-4-13-10(12)9(7-11)6-5-8(2)3/h8-9H,4-6H2,1-3H3
• InChI Key： NBLCLAYEJWJGJL-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)CCC(C)C)=O

Computed Properties

• Exact Mass: 183.12601
• Monoisotopic Mass: 183.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 0.958
• Boiling Point: 223.1°Cat760mmHg
• Flash Point: 95.1°C
• Refractive Index: 1.435
• PSA: 50.09